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Compound of Interest

Compound Name: 2-Methyloxane-4-thiol

CAS No.: 1341590-61-1

Cat. No.: B2784822

Get Quote

Part 1: Executive Summary & Chemical Identity
This guide serves as a technical companion to the standard Safety Data Sheet (SDS) for Pyran

Thiols (specifically Tetrahydro-2H-pyran-4-thiol and its derivatives). While standard SDS

documents categorize hazards, they often fail to capture the operational nuance required to

handle compounds with organoleptic thresholds in the parts-per-billion (ppb) range.

For drug development professionals, the challenge is twofold: protecting personnel from toxicity

and preventing "psychosomatic contamination"—where the intense odor triggers false alarms

or physical distress despite sub-toxic exposure levels.

Model Compound Identity
We utilize Tetrahydro-2H-pyran-4-thiol as the reference standard for this class.
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Property Specification Operational Implication

CAS Number 20705-05-5
Reference for regulatory

filings.

Molecular Formula C₅H₁₀OS
Heterocyclic ether with a

pendant thiol group.

Boiling Point ~165-170°C

Low volatility relative to water,

but high enough to persist on

surfaces.

Flash Point ~55-60°C (Closed Cup)
Class II Combustible Liquid.

Requires grounding.

Odor Threshold < 1 ppb

Critical Hazard. Detectable

orders of magnitude below

toxicity.

pKa (-SH) ~10-11

Weakly acidic; requires high

pH for effective

deprotonation/neutralization.

Part 2: Hazard Identification & Toxicology (The
"Why")
The Olfactory-Toxicity Paradox
Unlike standard solvents where odor indicates exposure, pyran thiols trigger the olfactory bulb

at concentrations negligible to systemic health. However, this does not negate toxicity. The

primary risks are sensitization and mucosal irritation.

Acute Toxicity: Low to Moderate. Oral LD50 (Rat) typically >2000 mg/kg for related

heterocycles.

Sensitization: High. Thiol-disulfide exchange with keratin in skin proteins can lead to allergic

contact dermatitis [1].
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Psychogenic Hazard: Inhalation of "stench" compounds causes autonomic responses

(nausea, anxiety) even without toxicological injury.

Chemical Reactivity
Pyran thiols are reducing agents. They react violently with strong oxidizers (nitric acid,

perchlorates) and can dimerize to disulfides in air, changing their solubility profile but not

necessarily eliminating odor.

Part 3: Advanced Handling Protocols (The "How")
Engineering Controls: The Negative Pressure Cascade
Do not rely solely on a fume hood. Use a Double-Containment Strategy.

Primary: All transfers occur within a sealed glove bag or closed-loop cannula system inside

the hood.

Secondary: The fume hood must operate at >100 fpm face velocity.

Tertiary: Lab air pressure must be negative relative to the corridor to prevent odor migration.

The "Oxidative Kill Chain" (Neutralization)
Standard soap is ineffective. You must chemically alter the pharmacophore. The most robust

method is oxidative degradation using Sodium Hypochlorite (Bleach).

Mechanism:

Note: The disulfide intermediate often smells worse or different than the thiol. You must drive

the reaction to the sulfonate (odorless salt) using excess oxidant [2].

Experimental Workflow: The Vapor Trap System
When running reactions involving pyran thiols, exhaust gases must be scrubbed before

entering the building ventilation.
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Exhaust

Clean Air
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Figure 1: The "Scrubbing Train" setup. The empty trap prevents bleach from being sucked back

into the reaction if pressure drops. The KOH trap neutralizes any chlorine gas or HCl

byproducts generated by the bleach oxidation.

Decontamination Protocol (Self-Validating)
This protocol validates itself: if you can still smell it, the oxidation is incomplete.

Preparation: Prepare a "Kill Solution" of 10% Sodium Hypochlorite (commercial bleach) + 1%

surfactant (detergent) to penetrate greasy residues.

Application: Soak all glassware and tools in Kill Solution for 30 minutes.

Why? Kinetics of thiol oxidation by hypochlorite are fast (

seconds), but diffusion into ground glass joints takes time [3].

Validation: Remove an item, rinse with water, and perform a "waft test" in the hood.

Pass: Smell of chlorine (pool smell).

Fail: Underlying sulfur/garlic note.[1] Return to soak.

Part 4: Emergency Response
Spill Management
Do NOT wipe with paper towels. This increases surface area and volatilization.

Isolate: Evacuate the immediate area.
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Oxidize In-Situ: Pour the Kill Solution (Bleach/Surfactant) gently around the spill, circling

inward to contain it.

Wait: Allow 15 minutes for reaction.

Absorb: Use clay or vermiculite on the neutralized liquid.

Disposal: Seal in a double-bagged container labeled "Stench Waste."

First Aid
Skin Contact: Wash with soap and water, then rinse with a dilute solution of sodium

bicarbonate. Do not use bleach on skin (chemical burn risk).

Inhalation: Move to fresh air immediately. If respiratory irritation persists (coughing,

wheezing), seek medical attention. The psychological shock of the odor can mimic

respiratory distress; monitor vitals [4].

Part 5: Storage & Stability
Pyran thiols are prone to auto-oxidation.

Atmosphere: Store under Argon or Nitrogen.

Temperature: Refrigerate (2-8°C) to reduce vapor pressure.

Container: Teflon-lined caps are mandatory. Thiol vapors can permeate standard

polyethylene caps over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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